3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester
3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
190448-56-7
VCID:
VC0020762
InChI:
InChI=1S/C39H39F2NO13/c1-20(43)50-31(24-6-10-26(40)11-7-24)19-18-30-32(42(37(30)47)28-14-12-27(41)13-15-28)25-8-16-29(17-9-25)54-39-36(53-23(4)46)34(52-22(3)45)33(51-21(2)44)35(55-39)38(48)49-5/h6-17,30-36,39H,18-19H2,1-5H3/t30-,31+,32-,33+,34+,35+,36-,39-/m1/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC=C(C=C2)C3C(C(=O)N3C4=CC=C(C=C4)F)CCC(C5=CC=C(C=C5)F)OC(=O)C)C(=O)OC)OC(=O)C
Molecular Formula:
C₃₉H₃₉F₂NO₁₃
Molecular Weight:
767.72
3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester
CAS No.: 190448-56-7
Reference Standards
VCID: VC0020762
Molecular Formula: C₃₉H₃₉F₂NO₁₃
Molecular Weight: 767.72
CAS No. | 190448-56-7 |
---|---|
Product Name | 3-O-Acetyl Ezetimibe 2,3,4-Tri-O-acetyl-β-D-glucuronide Methyl Ester |
Molecular Formula | C₃₉H₃₉F₂NO₁₃ |
Molecular Weight | 767.72 |
IUPAC Name | methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[4-[(2S,3R)-3-[(3S)-3-acetyloxy-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxoazetidin-2-yl]phenoxy]oxane-2-carboxylate |
Standard InChI | InChI=1S/C39H39F2NO13/c1-20(43)50-31(24-6-10-26(40)11-7-24)19-18-30-32(42(37(30)47)28-14-12-27(41)13-15-28)25-8-16-29(17-9-25)54-39-36(53-23(4)46)34(52-22(3)45)33(51-21(2)44)35(55-39)38(48)49-5/h6-17,30-36,39H,18-19H2,1-5H3/t30-,31+,32-,33+,34+,35+,36-,39-/m1/s1 |
SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC=C(C=C2)C3C(C(=O)N3C4=CC=C(C=C4)F)CCC(C5=CC=C(C=C5)F)OC(=O)C)C(=O)OC)OC(=O)C |
Synonyms | 4-[(2S,3R)-3-[(3S)-3-(Acetyloxy)-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-oxo-2-azetidinyl]phenyl β-D-Glucopyranosiduronic Acid Methyl Ester 2,3,4-Triacetate |
PubChem Compound | 9810826 |
Last Modified | Dec 19 2021 |
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